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Compound of Interest

Compound Name: Mercury(ll) thiocyanate

Cat. No.: B12039323

An In-depth Technical Guide to Mercury(ll) Thiocyanate: From Berzelius's Discovery to
Modern Applications

This whitepaper provides a comprehensive overview of Mercury(ll) thiocyanate, from its initial
synthesis by Jons Jacob Berzelius to its contemporary applications in analytical chemistry. This
document is intended for researchers, scientists, and professionals in drug development who
require a detailed understanding of this compound's properties, synthesis, and handling.

Introduction: The Discovery by Jons Jacob
Berzelius

The first synthesis of Mercury(ll) thiocyanate (Hg(SCN)2) is attributed to the renowned
Swedish chemist Jons Jacob Berzelius in 1821.[1][2] His work with mercuric oxide and
thiocyanic acid laid the foundation for the study of this unique inorganic compound.[1][3] While
Berzelius's initial preparation marked the discovery of the substance, it was not until 1866 that
Otto Hermes prepared the first pure sample.[1][2] Mercury(ll) thiocyanate is a white, odorless
powder that is sparingly soluble in water.[1][4][5] It is perhaps most famous for the dramatic
thermal decomposition reaction known as the "Pharaoh’'s Serpent,” where its ignition produces
a large, serpent-like column of ash.[1][2][3]

Physicochemical Properties
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A summary of the key quantitative properties of Mercury(ll) thiocyanate is presented in Table
1 for easy reference.

Table 1: Quantitative Properties of Mercury(ll) Thiocyanate

Property Value

Molar Mass 316.755 g/mol [1]

Appearance White monoclinic powder|[1]

Density 3.71 g/cm3[1][4]

Melting Point Decomposes at 165 °C (329 °F; 438 K)[1][4]
Solubility in water 0.069 g/100 mL[1]

LD50 (rat, oral) 46 mg/kg[1][4]

Experimental Protocols for Synthesis

While Berzelius's original synthesis involved the reaction of mercuric oxide with thiocyanic acid
(HgO + 2 HSCN - Hg(SCN)2 + H20), the most common and reliable method for preparing
Mercury(ll) thiocyanate today is through a precipitation reaction.[1][3]

Precipitation Method from Mercury(ll) Nitrate and
Potassium Thiocyanate

This procedure details the synthesis of Mercury(ll) thiocyanate via the reaction of aqueous
solutions of mercury(ll) nitrate and potassium thiocyanate.

Materials:

Mercury(ll) nitrate hemihydrate (Hg(NO3)2:%2H20)

Potassium thiocyanate (KSCN)

Distilled water

Nitric acid (HNO3s)
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 Ferric chloride solution (indicator)

Table 2: Reagents for Precipitation Synthesis

Reagent Quantity
Mercury(ll) nitrate hemihydrate 59¢
Potassium thiocyanate 25¢
Distilled water 1500 mL (1000 mL + 500 mL)
Nitric acid As needed
Ferric chloride solution 10 drops
Procedure:

» Dissolve 59 g of mercury(ll) nitrate hemihydrate in 1000 mL of distilled water. Add a small
amount of nitric acid to prevent the formation of basic salts.[6]

« To this solution, add 10 drops of ferric chloride solution to act as an indicator.[6]
» In a separate beaker, dissolve 25 g of potassium thiocyanate in 500 mL of distilled water.[6]

o Slowly add the potassium thiocyanate solution to the mercury(ll) nitrate solution with
constant stirring.[6]

o Continue adding the thiocyanate solution until a faint red color from the formation of the
iron(lll) thiocyanate complex persists, indicating a slight excess of thiocyanate.[6]

e The white precipitate of Mercury(ll) thiocyanate will form. Collect the precipitate by filtration.

[4]

e Wash the precipitate with cold distilled water and dry it in a desiccator. Avoid heating, as the
compound decomposes at 165 °C.[4]
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The "Pharaoh's Serpent" Reaction: Thermal
Decomposition

The thermal decomposition of Mercury(ll) thiocyanate is a well-known chemical
demonstration. When heated, the compound undergoes a rapid, exothermic reaction,
producing a large, snake-like mass of ash. The primary solid product is carbon nitride (C3Na).

[7]
The overall reaction is: 2 Hg(SCN)2z(s) —» 2 HgS(s) + CSz(g) + C3Na(s)[4]

The carbon disulfide (CS2) produced is flammable and ignites in the presence of oxygen:
CS2(g) + 3 02(g) » CO2(g) + 2 SO2(9)[4]

The mercury(ll) sulfide (HgS) can also react with oxygen to produce toxic mercury vapor:
HgS(s) + Oz2(g) ~ Hg(9) + SO(g)[4]

Due to the production of highly toxic mercury vapor and other hazardous gases, this
experiment should only be performed in a well-ventilated fume hood with appropriate safety
precautions.

Application in Analytical Chemistry: Chloride lon
Determination

Mercury(ll) thiocyanate is utilized in a colorimetric method for the determination of chloride
ions in aqueous solutions.[1][3] This method relies on the displacement of the thiocyanate ion
by chloride ions, followed by the formation of a colored complex with iron(lll).

The workflow for this analytical method is depicted in the following diagram.
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Caption: Workflow for the colorimetric determination of chloride ions.

The underlying chemical principle involves the reaction of chloride ions with Mercury(ll)
thiocyanate to form the more stable mercury(ll) chloride, releasing thiocyanate ions. These
liberated thiocyanate ions then react with iron(lll) ions to form the intensely colored iron(lll)
thiocyanate complex, [Fe(SCN)(H20)s]?*, which has a strong absorbance at approximately 480
nm. The intensity of the color is directly proportional to the concentration of chloride ions in the
original sample.

Conclusion

Since its initial synthesis by Jons Jacob Berzelius, Mercury(ll) thiocyanate has remained a
compound of interest due to its unique chemical properties. While its use in pyrotechnics has
been curtailed due to its high toxicity, it continues to be a valuable reagent in analytical
chemistry. A thorough understanding of its synthesis, properties, and reactions is crucial for its
safe and effective use in research and industrial applications. Professionals handling this
compound should adhere to strict safety protocols due to the significant health and
environmental hazards associated with mercury and its compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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